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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive examination of the molecular structure of 2,5-

disulfobenzaldehyde. It delves into the compound's physicochemical properties, spectroscopic

signature, and the interplay between its functional groups which dictates its reactivity and utility.

By synthesizing data from spectroscopic analysis and established chemical principles, this

document offers a detailed perspective on the structural characteristics that make 2,5-

disulfobenzaldehyde a valuable building block in medicinal chemistry and materials science.

Introduction: A Molecule of Strategic Importance
2,5-Disulfobenzaldehyde, systematically named 2-formylbenzene-1,4-disulfonic acid, is an

aromatic organic compound characterized by a benzene ring substituted with an aldehyde (-

CHO) group and two sulfonic acid (-SO₃H) groups at positions 2 and 5, respectively.[1] Its

significance in advanced chemical synthesis, particularly in the pharmaceutical and materials

science sectors, stems from its unique trifunctional nature. The aldehyde group serves as a

reactive handle for a myriad of chemical transformations, while the sulfonic acid moieties impart
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high water solubility and act as strong electron-withdrawing groups, profoundly influencing the

molecule's electronic properties and reactivity. This guide will elucidate the core structural

features of this molecule, providing a foundational understanding for its application in complex

synthetic endeavors.

Physicochemical and Spectroscopic Profile
The intrinsic properties of 2,5-disulfobenzaldehyde are dictated by its molecular structure. It is

typically encountered as its more stable salt form, such as the disodium salt, which presents as

a white to off-white powder or crystalline solid.[2][3]

Table 1: Physicochemical Properties of 2,5-Disulfobenzaldehyde

Property Value Source

Molecular Formula C₇H₆O₇S₂ PubChem[1]

Molecular Weight 266.25 g/mol PubChem[1]

IUPAC Name
2-formylbenzene-1,4-disulfonic

acid
PubChem[1]

Appearance
White to off-white

powder/crystals (disodium salt)
Otto Chemie[2][3]

Solubility Soluble in water
Inferred from sulfonic acid

groups

Spectroscopic Elucidation of the Molecular Structure
Spectroscopic methods are indispensable for confirming the molecular structure of 2,5-

disulfobenzaldehyde. Each technique provides a unique piece of the structural puzzle.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum of 2,5-

disulfobenzaldehyde would be expected to show distinct signals for the aromatic protons and

the aldehyde proton. The aldehyde proton (-CHO) typically appears far downfield (around

9.5-10.5 ppm) due to the strong deshielding effect of the carbonyl group. The three aromatic

protons would appear as a complex multiplet pattern in the aromatic region (7.0-8.5 ppm),
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with their specific chemical shifts influenced by the strong electron-withdrawing effects of the

two sulfonyl groups and the aldehyde.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum

provides information on the carbon framework.[4] Key expected signals include the carbonyl

carbon of the aldehyde group (typically ~190 ppm), and six distinct signals for the aromatic

carbons, whose chemical shifts would be significantly influenced by the attached functional

groups. The carbons directly bonded to the sulfonyl groups would be expected to be shifted

downfield.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in a molecule.[5] The IR spectrum of 2,5-disulfobenzaldehyde would be characterized by

strong absorption bands corresponding to:

A C=O stretch from the aldehyde group (~1700 cm⁻¹).

S=O stretching vibrations from the sulfonic acid groups (in the regions of 1350-1420 cm⁻¹

and 1150-1210 cm⁻¹).

O-H stretching from the sulfonic acid groups (a broad band around 2500-3300 cm⁻¹).

C-H stretching from the aromatic ring and aldehyde.

Molecular Geometry and Electronic Landscape
The structure of 2,5-disulfobenzaldehyde is defined by a planar benzene ring. The aldehyde

and two sulfonic acid groups attached to this ring dictate its electronic properties and reactivity.

Functional Group Analysis
Aldehyde Group (-CHO): This group is a powerful electrophilic site, making it susceptible to

nucleophilic attack. It is the primary center for reactions such as condensation, oxidation,

and reduction, allowing for the extension of the molecular framework.

Sulfonic Acid Groups (-SO₃H): These are strong acid moieties that are typically deprotonated

at physiological pH. As sulfonate groups (-SO₃⁻), they confer high aqueous solubility.

Electronically, they are potent electron-withdrawing groups, which deactivates the aromatic

ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution.[6]
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[7] This electron-withdrawing nature also increases the electrophilicity of the aldehyde's

carbonyl carbon.[6]

Below is a diagram illustrating the key functional groups and their positions on the

benzaldehyde core.

Benzaldehyde

Electrophilic Aromatic
Sulfonation

Fuming Sulfuric Acid
(SO₃/H₂SO₄)

2,5-Disulfobenzaldehyde

Figure 2: Simplified synthetic workflow.

Click to download full resolution via product page

Caption: Figure 2: Simplified synthetic workflow.

Reactivity Profile
The molecule's reactivity is a product of its three functional groups:

Aldehyde Reactions: The aldehyde group can undergo nucleophilic addition, condensation

reactions (e.g., with amines to form Schiff bases), and oxidation to a carboxylic acid or

reduction to an alcohol.

Sulfonic Acid Reactions: The sulfonic acid groups can be converted to sulfonyl chlorides (-

SO₂Cl), which are versatile intermediates for forming sulfonamides or sulfonate esters. [6]

[8]These reactions are fundamental in drug design for creating compounds with diverse

biological activities. [9]3. Aromatic Ring Reactions: The strong deactivating effect of the three

substituents makes electrophilic aromatic substitution difficult. However, the electron-poor

nature of the ring makes it susceptible to nucleophilic aromatic substitution, particularly if a

suitable leaving group is present.

Applications in Drug Development and Research
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The structural features of 2,5-disulfobenzaldehyde make it a valuable scaffold in medicinal

chemistry and drug development. [10]

Building Block for Heterocycles: The aldehyde group is a key precursor for synthesizing

various heterocyclic ring systems, which are common motifs in pharmaceuticals.

Solubilizing Agent: The presence of two sulfonic acid groups dramatically increases the

water solubility of any larger molecule it is incorporated into. This is a critical property for

drug candidates, affecting their administration and bioavailability.

Linker/Spacer: In the design of complex molecules like antibody-drug conjugates (ADCs) or

proteolysis-targeting chimeras (PROTACs), the rigid aromatic core and reactive aldehyde

handle allow 2,5-disulfobenzaldehyde to function as a well-defined linker.

Fluorescence-Based Sensors: The disodium salt of the related benzaldehyde-2,4-disulfonic

acid is used in synthesizing xanthene dyes, which are crucial components in fluorescence-

based sensors for imaging applications. [11][12]

Experimental Protocol: ¹H NMR Analysis
To ensure the structural integrity of 2,5-disulfobenzaldehyde (or its salt form), ¹H NMR

spectroscopy is a primary analytical technique.

Objective: To acquire a high-resolution ¹H NMR spectrum to confirm the identity and purity of

2,5-disulfobenzaldehyde disodium salt.

Materials:

2,5-Disulfobenzaldehyde disodium salt sample (5-10 mg)

Deuterated solvent (e.g., D₂O or DMSO-d₆)

NMR tube (5 mm)

Pipettes

Vortex mixer
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Methodology:

Sample Preparation:

Accurately weigh approximately 5-10 mg of the 2,5-disulfobenzaldehyde disodium salt.

Transfer the solid into a clean, dry vial.

Add approximately 0.6-0.7 mL of the chosen deuterated solvent (D₂O is ideal due to the

high polarity of the sample).

Vortex the mixture until the sample is completely dissolved.

Using a pipette, transfer the solution into a 5 mm NMR tube.

NMR Spectrometer Setup:

Insert the NMR tube into the spectrometer's spinner turbine.

Place the sample into the NMR magnet.

Lock the spectrometer on the deuterium signal of the solvent.

Shim the magnetic field to achieve high homogeneity, ensuring sharp, symmetrical peaks.

Data Acquisition:

Set the appropriate spectral width to include the expected chemical shift range (e.g., 0-12

ppm).

Apply a standard 90° pulse sequence.

Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise

ratio.

Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, phase

correction, and baseline correction.

Data Analysis:
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Integrate the peaks to determine the relative ratios of the different types of protons.

Analyze the chemical shifts and coupling patterns (multiplicity) to assign the signals to the

specific protons in the molecule. [13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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